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Compound of Interest

Compound Name: 5-Acetyltaxachitriene A

Cat. No.: B8259418 Get Quote

Disclaimer: This document summarizes the publicly available information on 5-
Acetyltaxachitriene A. The full text of the primary research article detailing the complete

experimental protocols and comprehensive characterization data could not be accessed.

Therefore, this guide provides an overview based on available abstracts and chemical

database information and should be considered preliminary.

Introduction
5-Acetyltaxachitriene A is a diterpenoid natural product belonging to the taxane family of

compounds. The genus Taxus is a well-known source of biologically active taxanes, the most

famous of which is the anticancer drug paclitaxel (Taxol).[1] Taxanes are characterized by a

complex diterpene core structure and are of significant interest to researchers for their potential

therapeutic applications. This guide provides a technical overview of the discovery and

currently known characteristics of 5-Acetyltaxachitriene A.

Discovery and Source
5-Acetyltaxachitriene A was first isolated from the needles of the Chinese Yew, Taxus mairei

(syn. Taxus wallichiana var. mairei).[2][3][4] The discovery was reported in a 1999 publication in

the journal Natural Product Letters.[3] This compound was identified as a new natural product

alongside another novel bicyclic taxane with a verticillene skeleton.[3]
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The structural characterization of 5-Acetyltaxachitriene A was presumably carried out using a

combination of spectroscopic techniques. While the complete dataset is not publicly available,

the structure has been elucidated and is available in chemical databases.

Physicochemical Properties
A summary of the computed physicochemical properties of 5-Acetyltaxachitriene A is

presented in Table 1.

Property Value Source

Molecular Formula C₃₄H₄₆O₁₄ PubChem

Molecular Weight 678.7 g/mol PubChem

CAS Number 187988-48-3 PubChem

IUPAC Name

(2,5,7,9,10,13-hexaacetyloxy-

8,12,15,15-tetramethyl-4-

bicyclo[9.3.1]pentadeca-

3,8,11-trienyl)methyl acetate

PubChem

Table 1: Physicochemical properties of 5-Acetyltaxachitriene A.

Spectroscopic Data
Detailed spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared

Spectroscopy) are expected to be in the primary literature but are not available in the public

domain. A comprehensive analysis of this data would be required for the complete structural

confirmation and assignment of all protons and carbons.

Experimental Protocols
The detailed experimental protocols for the isolation and purification of 5-Acetyltaxachitriene
A are not fully available. However, a general workflow for the isolation of natural products from

plant sources can be inferred.
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The isolation of taxanes from Taxus species typically involves the collection and drying of the

plant material, followed by extraction with organic solvents. The crude extract is then subjected

to a series of chromatographic separations to isolate the individual compounds.

General Workflow for Natural Product Isolation

Plant Material (Taxus mairei needles)
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Caption: A generalized workflow for the isolation of 5-Acetyltaxachitriene A from Taxus mairei.

Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity or potential signaling pathways affected by 5-Acetyltaxachitriene A. However, many

taxanes isolated from Taxus mairei have been reported to exhibit a range of biological

activities, including anticancer, anti-inflammatory, and antimicrobial effects.[5][6] Further

research would be necessary to determine if 5-Acetyltaxachitriene A possesses any of these

properties.

Hypothetical Screening Process
A hypothetical workflow for screening the biological activity of a novel natural product like 5-
Acetyltaxachitriene A is outlined below.

Hypothetical Biological Activity Screening
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Caption: A diagram illustrating a potential screening process to identify the biological activity of

5-Acetyltaxachitriene A.

Conclusion and Future Directions
5-Acetyltaxachitriene A is a structurally interesting taxane diterpenoid isolated from Taxus

mairei. While its initial discovery and structural elucidation have been reported, there is a

significant lack of publicly available data regarding its detailed characterization, synthesis, and

biological activity. Future research should focus on re-isolating or synthesizing this compound

to enable comprehensive biological screening. Elucidating its mechanism of action and

potential therapeutic targets could unveil new opportunities for drug development, leveraging

the rich chemical diversity of the Taxus genus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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